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Introduction
Methyl Pamplemousse®, a synthetic fragrance ingredient, is a cornerstone in the creation of

vibrant and enduring citrus accords, particularly those reminiscent of grapefruit.[1][2][3]

Commercially known under trade names such as Amarocit® (Symrise) and Methyl

Pamplemousse® (Givaudan), this acetal has carved a significant niche in the perfumer's

palette due to its remarkable stability and its ability to impart a fresh, bitter, and zesty grapefruit

peel character to a wide array of formulations.[1][4][5] This technical guide provides a

comprehensive overview of the chemical structure, IUPAC nomenclature, physicochemical

properties, synthesis, and applications of Methyl Pamplemousse, offering field-proven insights

for professionals in research and product development.
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Methyl Pamplemousse is a dimethyl acetal of an unsaturated aldehyde. Its chemical structure

is characterized by a hexene backbone with methyl and gem-dimethyl substitutions, and a

dimethoxy group at the terminal carbon.

Molecular Structure:

Caption: Chemical Structure of Methyl Pamplemousse.

The systematic IUPAC name for Methyl Pamplemousse is 6,6-dimethoxy-2,5,5-trimethylhex-
2-ene.[3][6][7] However, due to the interchangeability in numbering the carbon chain, it is also

referred to as 1,1-dimethoxy-2,2,5-trimethyl-4-hexene.[8][9]

Other synonyms and identifiers include:

Grapefruit Acetal[1][5]

Amarocit®[4][5]

Methyl Pomello[10]

Pomelocit[10]

CAS Number: 67674-46-8[1][11]

Molecular Formula: C₁₁H₂₂O₂[1][8]

Molecular Weight: 186.3 g/mol [1][8]

Physicochemical Properties
A summary of the key physicochemical properties of Methyl Pamplemousse is presented in the

table below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1294712/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-pamplemousse-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1294712/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-pamplemousse-chemical-structure-properties-and-applications
https://www.de-kruiderie.nl/product/methyl-pamplemousse-givaudan-ac/?lang=en
https://pubs.acs.org/doi/10.1021/jo00114a055
https://pubchem.ncbi.nlm.nih.gov/compound/6_6-Dimethoxy-2_5_5-trimethylhex-2-ene
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/methyl-pamplemousse
https://www.perfumerflavorist.com/fragrance/ingredients/article/21859364/11-dimethoxy-225-trimethyl-4-hexene-the-grapefruit-acetal
https://www.smolecule.com/products/s705119
https://www.scentspiracy.com/fragrance-ingredients/p/amarocit
https://www.specialchem.com/cosmetics/product/symrise-amarocit
https://www.scentspiracy.com/fragrance-ingredients/p/amarocit
https://fragranceconservatory.com/ingredient/6-6-dimethoxy-2-5-5-trimethylhex-2-ene
https://fragranceconservatory.com/ingredient/6-6-dimethoxy-2-5-5-trimethylhex-2-ene
https://www.smolecule.com/products/s705119
https://shop.perfumersapprentice.com/p-6171-methyl-pamplemousse-givaudan.aspx
https://www.smolecule.com/products/s705119
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/methyl-pamplemousse
https://www.smolecule.com/products/s705119
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/methyl-pamplemousse
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance Colorless to pale yellow liquid [1][8]

Odor Profile

Fresh, citrus, grapefruit peel,

with bitter, woody, and green

nuances

[1][2][12]

Boiling Point 215 °C [8]

Density Approximately 0.877 g/cm³ [13]

Flash Point 75 °C [13]

Refractive Index @ 20°C 1.430 - 1.450 [12]

Log P 4.3 [8]

Stability

Good stability in various

functional bases, particularly

alkaline media like soaps. Poor

stability in acidic cleaners and

antiperspirants.

[4][12]

Synthesis of Methyl Pamplemousse
The industrial synthesis of Methyl Pamplemousse is primarily achieved through the acid-

catalyzed acetalization of 2,2,5-trimethyl-4-hexenal with methanol.[1][13]

Synthesis Pathway

Isobutyraldehyde

2,2,5-trimethyl-4-hexenal

Prenyl Chloride

Methyl PamplemousseMethanol

Acid Catalyst (e.g., CaCl₂)
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Caption: Synthetic route to Methyl Pamplemousse.

Proposed Experimental Protocol
While specific industrial protocols are proprietary, a plausible laboratory-scale synthesis can be

outlined based on established organic chemistry principles for acetalization.

Materials:

2,2,5-trimethyl-4-hexenal

Methanol (anhydrous)

Anhydrous Calcium Chloride (or another suitable acid catalyst like p-toluenesulfonic acid)

Anhydrous sodium sulfate

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution

Brine

Procedure:

To a stirred solution of 2,2,5-trimethyl-4-hexenal in an excess of anhydrous methanol, add a

catalytic amount of anhydrous calcium chloride.

The reaction mixture is stirred at room temperature for several hours, and the progress is

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, the reaction is quenched by the addition of a saturated sodium

bicarbonate solution.

The aqueous layer is extracted with diethyl ether.
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The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and filtered.

The solvent is removed under reduced pressure.

The crude product is purified by vacuum distillation to yield pure Methyl Pamplemousse.

Causality of Experimental Choices:

Anhydrous Conditions: The presence of water can shift the equilibrium of the acetalization

reaction back towards the starting materials, hence the use of anhydrous methanol and

drying agents is crucial for achieving a high yield.[14]

Acid Catalyst: The acetalization reaction is acid-catalyzed. The acid protonates the carbonyl

oxygen of the aldehyde, making the carbonyl carbon more electrophilic and susceptible to

nucleophilic attack by methanol.[14]

Excess Methanol: Using an excess of methanol helps to drive the equilibrium towards the

formation of the acetal product, in accordance with Le Châtelier's principle.[14]

Aqueous Workup: The use of sodium bicarbonate solution neutralizes the acid catalyst, and

the subsequent extractions and washing steps remove any remaining starting materials, by-

products, and salts.

Vacuum Distillation: Purification by vacuum distillation is suitable for high-boiling liquids like

Methyl Pamplemousse, as it allows for distillation at a lower temperature, preventing thermal

degradation of the product.

Spectroscopic Characterization
The structural elucidation and purity assessment of Methyl Pamplemousse are typically

performed using a combination of spectroscopic techniques.

Expected Spectroscopic Data:

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

characteristic signals for the various proton environments in the molecule. Key signals would
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include singlets for the gem-dimethyl protons and the methoxy protons, as well as signals for

the vinylic and aliphatic protons, with their respective chemical shifts and coupling patterns.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum would display

distinct peaks for each unique carbon atom in the structure, including the acetal carbon, the

olefinic carbons, and the various aliphatic and methoxy carbons.

Mass Spectrometry (MS): Electron impact mass spectrometry would likely show a molecular

ion peak corresponding to the molecular weight of Methyl Pamplemousse (m/z 186). The

fragmentation pattern would be characteristic of acetals, with common losses of methoxy

groups and cleavage of the carbon chain.[1]

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands

for C-H stretching and bending vibrations, C=C stretching of the alkene, and strong C-O

stretching vibrations associated with the acetal group. The absence of a strong C=O

stretching band would confirm the conversion of the starting aldehyde.

Applications in Fragrance and Consumer Products
Methyl Pamplemousse is a versatile ingredient in modern perfumery, valued for its ability to:

Create Realistic Grapefruit Accords: Its fresh, bitter, and slightly sulfurous notes are crucial

for building authentic and long-lasting grapefruit scents.[1][5] The natural compound primarily

responsible for the characteristic aroma of grapefruit is the potent thiol, grapefruit mercaptan.

[15] While Methyl Pamplemousse does not contain sulfur, its overall profile mimics certain

desirable aspects of the natural grapefruit aroma.

Enhance Citrus Top Notes: It provides a sparkling and effervescent lift to citrus compositions,

bringing a modern and sophisticated character.[13]

Boost Vetiver Accords: The bitter and green facets of Methyl Pamplemousse complement the

earthy and woody notes of vetiver, creating a unique and appealing synergy.[8][12]

Improve Stability in Functional Products: Due to its acetal structure, Methyl Pamplemousse

exhibits excellent stability in alkaline environments, making it a preferred choice for scenting

soaps, detergents, and other personal care products where aldehydes would be unstable.[2]

[4][12]
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Stability and Hydrolysis
The stability of Methyl Pamplemousse is a key factor in its widespread use. As an acetal, it is

relatively stable under neutral and basic conditions. However, in the presence of acid and

water, it can undergo hydrolysis to revert to the parent aldehyde and alcohol.[14][16]

Mechanism of Acid-Catalyzed Hydrolysis

Methyl Pamplemousse Protonated Acetal+ H₃O⁺ Hemiacetal Intermediate- CH₃OH

2,2,5-trimethyl-4-hexenal+ H₂O, - H₃O⁺

Methanol

H₃O⁺

H₂O

Click to download full resolution via product page

Caption: Simplified mechanism of acid-catalyzed hydrolysis of Methyl Pamplemousse.

The rate-determining step in the hydrolysis of acetals is the formation of a resonance-stabilized

carbocation intermediate.[13][17] The stability of this intermediate, and therefore the rate of

hydrolysis, is influenced by the surrounding chemical environment, particularly the pH. This

explains the poor stability of Methyl Pamplemousse in acidic formulations such as some

cleaners and antiperspirants.[4][12]

Conclusion
Methyl Pamplemousse is a testament to the ingenuity of synthetic fragrance chemistry,

providing perfumers and formulators with a stable and versatile ingredient to achieve fresh and

vibrant citrus notes. Its unique chemical structure, characterized by the acetal functionality, is

directly responsible for its desirable olfactory profile and its enhanced stability in a variety of

consumer products. A thorough understanding of its chemical properties, synthesis, and
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stability is paramount for its effective and innovative application in the fields of fragrance,

cosmetics, and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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